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Compound of Interest

Compound Name: ATTO 565 biotin

Cat. No.: B15553419

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the solubility, storage, and
handling of ATTO 565 biotin, a fluorescent label widely used in life sciences. The following
sections detail its physicochemical properties, storage and handling protocols, and a general
experimental workflow for its use in streptavidin-binding applications.

Core Properties of ATTO 565 Biotin

ATTO 565 is a rhodamine-based fluorescent dye characterized by its strong absorption, high
fluorescence quantum yield, and excellent thermal and photostability.[1] Its biotin conjugate is a
valuable tool for detecting and quantifying streptavidin and avidin proteins in various
applications, including immunoassays, flow cytometry, and fluorescence microscopy.[1][2]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for ATTO 565 biotin is presented in the table below for
easy reference.
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Property Value Reference
Molecular Weight 921.50 g/mol [3]
Empirical Formula Ca6Hs7CIN6O10S

Purity (HPLC) >90% [3]

564 nm (in 0.1 M phosphate,

Maximum Excitation (Aex)
pH 7.0)

] o 590 nm (in 0.1 M phosphate,
Maximum Emission (Aem)

pH 7.0)
Molar Extinction Coefficient

1.2x10°M-tcm-t [4]
(emax)
Fluorescence Quantum Yield

90% [4]
(nfl)
Fluorescence Lifetime (tfl) 4.0 ns [4]

Solubility Profile

ATTO 565 biotin is soluble in a range of polar solvents. While specific maximum solubility data
is not readily available, the following table summarizes its known solubility characteristics.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.medchemexpress.com/atto-565-biotin.html
https://www.medchemexpress.com/atto-565-biotin.html
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_565.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_565.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_565.pdf
https://www.benchchem.com/product/b15553419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Solubility Notes Reference

Readily soluble in
Water Soluble o [2][5]
distilled water.[2][5]

. . The product is soluble
Dimethylformamide

Soluble in polar solvents like [4]
(DMF)

DMF.[4]

. ) The product is soluble
Dimethyl sulfoxide

Soluble in polar solvents like [4]
(DMSO)
DMSO.[4]
The product is soluble
Acetonitrile Soluble in polar solvents like [4]

acetonitrile.[4]

_ The dye is also
Ethanol with 0.1%
) ) ) Soluble soluble under these
Trifluoroacetic Acid -
conditions.

Note on Solvent Quality: The stability of ATTO 565 biotin in solution, particularly in organic
solvents, can be dependent on the quality of the solvent used. For applications involving NHS-
esters or maleimides of ATTO 565, anhydrous and amine-free solvents are critical to prevent
hydrolysis.[4]

Storage and Handling

Proper storage and handling are crucial to maintain the integrity and performance of ATTO 565
biotin.

Solid Form
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Condition Recommendation Rationale Reference
To ensure long-term
Temperature -20°C N [6][7]
stability.
] ] To prevent
Light Protect from light ) [6]
photodegradation.
] ) To avoid moisture
) Store in a desiccated ]
Moisture condensation and [6]

environment

hydrolysis.

Pre-use Equilibration

Allow the vial to
equilibrate to room
temperature before

opening

To prevent moisture
condensation onto the
product.[4]

[4]

Long-term Stability

At least three years

when stored properly

Ensures consistent
performance over
time.[4]

[4]

Stock Solutions
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Condition Recommendation Rationale Reference
Dissolve in an
appropriate solvent
(e.g., water, DMSO, or
DMF). For ATTO-

o To create a
) streptavidin
Preparation concentrated stock for  [2][5]

conjugates, a
concentration of 1
mg/ml in distilled
water is

recommended.

further dilutions.[2][5]

Short-term Storage

Store at 2-6°C,
protected from light.
Solutions are stable
for up to six months
under these

conditions.

For ready-to-use
solutions in ongoing

experiments.[2][5]

[2](5]

Long-term Storage

For storage longer
than six months,
divide the solution into
aliquots and freeze at
-20°C.

To prevent
degradation from
repeated freeze-thaw
cycles.[2][5]

[2]15]

Additives for AQueous

Solutions

For long-term storage
of aqueous solutions,
consider adding
sodium azide to a final
concentration of 5
mM.

To inhibit microbial
growth.[2][5]

[2](5]

Freeze-Thaw Cycles

Avoid repeated

freezing and thawing.

To maintain the
integrity of the
conjugate.[2][5]

[2](5]

Experimental Protocols
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The following provides a general protocol for a streptavidin-binding assay using ATTO 565
biotin. Optimal conditions, such as concentrations and incubation times, may need to be
determined empirically for specific applications.

Preparation of ATTO 565 Biotin Stock Solution

e Bring the vial of lyophilized ATTO 565 biotin to room temperature before opening.

e Add the appropriate volume of high-purity, anhydrous DMSO or DMF to create a stock
solution of a desired concentration (e.g., 1-10 mM).

» Vortex briefly to ensure the powder is fully dissolved.

 Store the stock solution at -20°C, protected from light and moisture.

General Streptavidin Binding Assay Protocol

This protocol outlines the basic steps for detecting streptavidin using ATTO 565 biotin.

Prepare Streptavidin Solution: Dissolve streptavidin in a suitable buffer (e.g., phosphate-
buffered saline, pH 7.4) to a desired concentration.

¢ Incubation: Add ATTO 565 biotin from the stock solution to the streptavidin solution. The
final concentration of ATTO 565 biotin will depend on the specific assay, but a molar excess
is often used to ensure saturation of the biotin-binding sites on streptavidin.

 Incubate the mixture for a sufficient period (e.g., 30-60 minutes) at room temperature,
protected from light, to allow for the formation of the streptavidin-ATTO 565 biotin complex.

» Removal of Unbound Biotin (Optional): If necessary, unbound ATTO 565 biotin can be
removed using methods such as gel filtration or dialysis.

o Detection: The fluorescence of the streptavidin-ATTO 565 biotin complex can be measured
using a fluorometer, fluorescence microscope, or flow cytometer at the appropriate excitation
and emission wavelengths (EXEm: ~564 nm/ ~590 nm).

Visualizing Experimental Workflows
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The following diagrams, generated using the DOT language, illustrate key logical relationships
and workflows relevant to the use of ATTO 565 biotin.

ATTO 565 Biotin Storage
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Caption: Storage guidelines for solid and stock solutions of ATTO 565 biotin.
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Caption: Workflow for preparing an ATTO 565 biotin stock solution.
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Caption: General experimental workflow for a streptavidin-biotin binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [ATTO 565 Biotin: A Comprehensive Technical Guide to
Solubility and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553419#atto-565-biotin-solubility-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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